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Compound Focus: Triamylamine

CAS No.: 621-77-2

Cat. No.: S702404

Get Quote

Chemical Properties and Identification

The table below summarizes the key identifiers and physical properties of triamylamine as found in the

search results.

Property Details

CAS RN 621-77-2 [1] [2]

Molecular Formula C₁₅H₃₃N [1] [2]

Molecular Weight 227.44 g/mol [1] [2]

Appearance Clear, colorless to light yellow or light orange liquid [1] [2]

Odor Amine-like [2]

Physical State (20°C) Liquid [1]

Boiling Point 464 to 473 °F (240 to 245 °C) at 760 mmHg [2]

Specific Gravity 0.79 [1] / 0.7907 at 68°F (20°C) [2]

Refractive Index 1.44 [1]
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Property Details

Flash Point 91 °C (196 °F) [1] / 215°F (102°C) [2]

Water Solubility Insoluble [1] [2]

Solubility in other solvents Soluble in Acetone, Ether, Ethanol; Insoluble in Methanol [1]

Hazards and Incompatibilities

Understanding the compound's reactivity profile is crucial for ensuring stability during storage and handling.

Aspect Details

Hazard
Statements

H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage),
H411 (Toxic to aquatic life with long lasting effects), H227 (Combustible liquid) [1]

Reactivity Alerts Neutralizes acids in exothermic reactions to form salts plus water [2].

Incompatible
Materials

Reacts with oxidizing agents. May be incompatible with isocyanates,

halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and
acid halides. May generate flammable hydrogen gas with strong reducing agents,

such as hydrides [2].

Recommended
Absorbents

Use caution with Mineral-Based & Clay-Based Absorbents [2].

Storage and Handling Conditions

The following table outlines the critical storage conditions required to maintain the stability of

triamylamine.
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Parameter Recommended Condition

Storage
Temperature

Room Temperature (Recommended in a cool and dark place, <15°C) [1]

Protection from Air Store under inert gas [1]. Keep container tightly closed under an inert
atmosphere [2].

Protection from
Light

Recommended to store in a dark place [1]. You should protect this chemical from
exposure to light [2].

Other Precautions Store locked up [1]. Store in a well-ventilated place [1].

The workflow for handling and storing triamylamine can be summarized as follows:
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Triamylamine
Handling & Storage

Retrieve from Storage

Perform Risk Assessment

Use Appropriate PPE
(Gloves, Eye Protection)

Work in Well-Ventilated Area
(Fume Hood)

Secure Container
Under Inert Gas

Return to Cool,
Dark, Ventilated Storage

Click to download full resolution via product page

First Aid and Spill Response

For your safety protocols, here are the recommended first aid and spill response measures.
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Exposure
Route

First Aid Measures

Ingestion Do NOT induce vomiting. Rinse mouth. Immediately call a poison center or doctor [1] [2].

Skin
Contact

Take off contaminated clothing immediately. Wash skin thoroughly with soap and water
[1] [2].

Eye Contact Rinse cautiously with water for several minutes. Remove contact lenses if present.
Continue rinsing. Immediately call a poison center or doctor [1] [2].

Inhalation Remove person to fresh air. Immediately call a poison center or doctor [1] [2].

Spill
Response

Wear appropriate protective clothing. Use absorbent paper to pick up liquid. Seal

contaminated material in a vapor-tight plastic bag for disposal. Solvent wash all
contaminated surfaces with alcohol followed by soap and water [2].

Guidance for Further Research

The available data provides a solid foundation for safe handling but lacks the depth for a full technical guide.

To gather the information you need, I suggest:

Consulting Specialized Databases: Search platforms like SciFinder, Reaxys, or PubMed for

scientific journal articles that contain specific stability studies, degradation kinetics, or compatibility
experiments involving triamylamine.

Contacting Manufacturers Directly: Suppliers like TCI Chemicals [1] may have additional technical
bulletins or data sheets upon request.

Broadening the Search: Consider searching for analogs like trialkylamines or tertiary amines to
find general stability data that can be extrapolated, though with caution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. 621-77-2 | Tokyo Triamylamine Industry (India) Pvt. Ltd. Chemical [tcichemicals.com]

2. TRI-N-AMYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: Smolecule. [Triamylamine stability and storage conditions]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b702404#triamylamine-stability-and-

storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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